N-octanoylsphingosine
Overview
Description
N-octanoylsphingosine is an N-acylsphingosine in which the ceramide N-acyl group is specified as octanoyl . It is functionally related to an octanoic acid .
Synthesis Analysis
N-octanoylsphingosine, also known as C8-ceramide, has been found to be involved in the signaling of tumor necrosis factor (TNF)-α. It has been postulated as an intracellular mediator in TNF-α signaling . The lipid can be generated by de novo synthesis or from the hydrolysis of sphingomyelin catalyzed by a neutral sphingomyelinase that is activated by cytokines .
Molecular Structure Analysis
The molecular formula of N-octanoylsphingosine is C26H51NO3 . The structure of N-octanoylsphingosine includes an N-acyl group specified as octanoyl .
Chemical Reactions Analysis
N-octanoylsphingosine is involved in various chemical reactions. For instance, it has been found to play a role in the signaling of tumor necrosis factor (TNF)-α .
Physical And Chemical Properties Analysis
The molecular weight of N-octanoylsphingosine is 425.7 g/mol . It is an N-acylsphingosine in which the ceramide N-acyl group is specified as octanoyl .
Scientific Research Applications
Application
N-octanoylsphingosine, also known as C8-Ceramide , is used in research related to skin health. It’s particularly used in studies investigating the role of ceramides in skin barrier function .
Method of Application
In one study, exogenous sphingomyelinase (SMase) treatment of cultured human keratinocytes (CHK) was used to induce stress in the cells . This treatment initially decreased proliferation and cellular sphingomyelin, and increased Cer levels . The proliferation recovered to normal rates by 24 hours, in parallel with increased cellular GlcCer .
Results
The study found that SMase-induced stress initiates a response in keratinocytes that includes upregulation of GlcCer synthesis which may protect against the deleterious effects of excess Cer . This suggests that N-octanoylsphingosine could potentially be used in treatments to improve skin health.
Nanotechnology
Application
N-octanoylsphingosine could potentially be used in the field of nanotechnology . Nanomaterials, including those based on ceramides like N-octanoylsphingosine, have unique properties that can be harnessed for various applications .
Method of Application
The synthesis of nanoparticles with an appropriate size, structure, monodispersity, and morphology is essential for their use in nanotechnology . The specific methods of application would depend on the intended use of the nanoparticles.
Results
Nanoparticles’ unique characteristics may be explored for use in electronics (transistors, LEDs, reusable catalysts), energy (oil recovery), medicine (imaging, tumor detection, drug administration), and more .
Catalysis
Application
N-octanoylsphingosine could potentially be used in the field of catalysis . Nanoparticles, including those based on ceramides like N-octanoylsphingosine, can be used as catalysts in various chemical reactions .
Method of Application
The nanoparticles can be synthesized and then used as catalysts in various chemical reactions . The specific methods of application would depend on the type of reaction.
Results
The use of nanoparticles as catalysts can improve the efficiency of chemical reactions .
Electronics
Application
N-octanoylsphingosine could potentially be used in the field of electronics . Nanomaterials, including those based on ceramides like N-octanoylsphingosine, can be used in electronics (transistors, LEDs, reusable catalysts) .
Method of Application
The synthesis of nanoparticles with an appropriate size, structure, monodispersity, and morphology is essential for their use in electronics . The specific methods of application would depend on the intended use of the nanoparticles.
Results
Nanoparticles’ unique characteristics may be explored for use in electronics .
Medicine
Application
N-octanoylsphingosine could potentially be used in the field of medicine . Nanomaterials, including those based on ceramides like N-octanoylsphingosine, can be used in medicine (imaging, tumor detection, drug administration) .
Method of Application
The synthesis of nanoparticles with an appropriate size, structure, monodispersity, and morphology is essential for their use in medicine . The specific methods of application would depend on the intended use of the nanoparticles.
Results
Nanoparticles’ unique characteristics may be explored for use in medicine .
Safety And Hazards
properties
IUPAC Name |
N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]octanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H51NO3/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(29)24(23-28)27-26(30)22-20-17-8-6-4-2/h19,21,24-25,28-29H,3-18,20,22-23H2,1-2H3,(H,27,30)/b21-19+/t24-,25+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APDLCSPGWPLYEQ-WRBRXSDHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCCCC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H51NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701318293 |
Source
|
| Record name | C8-Ceramide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701318293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
425.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-octanoylsphingosine | |
CAS RN |
74713-59-0 |
Source
|
| Record name | C8-Ceramide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=74713-59-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | C8-Ceramide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701318293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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